5-chloro-N-(4-ethoxyphenyl)-2-[(4-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide

• Molecular Formula: C20H17ClFN3O2S
• Molecular Weight: 417.9 g/mol
• IUPAC Name: 5-chloro-N-(4-ethoxyphenyl)-2-[(4-fluorophenyl)methylsulfanyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C20H17ClFN3O2S/c1-2-27-16-9-7-15(8-10-16)24-19(26)18-17(21)11-23-20(25-18)28-12-13-3-5-14(22)6-4-13/h3-11H,2,12H2,1H3,(H,24,26)
• InChI Key: FGHMYCLATQVYIB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=NC(=NC=C2Cl)SCC3=CC=C(C=C3)F

Description

5-Chloro-N-(4-ethoxyphenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}pyrimidine-4-carboxamide is a complex organic compound that belongs to the class of pyrimidine derivatives. This compound is characterized by the presence of a pyrimidine ring substituted with various functional groups, including a chloro group, an ethoxyphenyl group, a fluorophenylmethylsulfanyl group, and a carboxamide group. These substitutions confer unique chemical and biological properties to the compound, making it of interest in various fields of scientific research.

Preparation Methods

The synthesis of 5-chloro-N-(4-ethoxyphenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}pyrimidine-4-carboxamide typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the pyrimidine core, followed by the introduction of the chloro, ethoxyphenyl, fluorophenylmethylsulfanyl, and carboxamide groups through various chemical reactions. Common reagents and conditions used in these reactions include:

Chlorination: Introduction of the chloro group using reagents like thionyl chloride or phosphorus pentachloride.

Ethoxylation: Introduction of the ethoxy group using ethyl iodide or ethyl bromide in the presence of a base.

Fluorophenylmethylsulfanylation: Introduction of the fluorophenylmethylsulfanyl group using fluorobenzyl chloride and thiourea.

Carboxamidation: Formation of the carboxamide group using amines and carboxylic acid derivatives.

Industrial production methods may involve optimization of these synthetic routes to improve yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

5-Chloro-N-(4-ethoxyphenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}pyrimidine-4-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using reducing agents like lithium aluminum hydride can convert certain functional groups into their reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Hydrolysis: The carboxamide group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common reagents and conditions used in these reactions include acids, bases, oxidizing agents, and reducing agents. The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Chloro-N-(4-ethoxyphenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}pyrimidine-4-carboxamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex organic molecules. It serves as a precursor for the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties. It is used in biochemical assays to investigate its effects on various biological pathways.

Medicine: The compound is explored for its potential therapeutic applications. It is evaluated for its efficacy and safety in preclinical studies for the treatment of various diseases.

Industry: The compound is used in the development of new pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the formulation of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 5-chloro-N-(4-ethoxyphenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}pyrimidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions with these targets.

Comparison with Similar Compounds

5-Chloro-N-(4-ethoxyphenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}pyrimidine-4-carboxamide can be compared with other similar compounds, such as:

5-Chloro-N-(4-methoxyphenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}pyrimidine-4-carboxamide: This compound has a methoxy group instead of an ethoxy group, which may affect its chemical and biological properties.

5-Chloro-N-(4-ethoxyphenyl)-2-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidine-4-carboxamide: This compound has a chlorophenyl group instead of a fluorophenyl group, which may influence its reactivity and interactions with biological targets.

5-Chloro-N-(4-ethoxyphenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}pyrimidine-4-carboxylic acid: This compound has a carboxylic acid group instead of a carboxamide group, which may alter its solubility and pharmacokinetic properties.

The uniqueness of 5-chloro-N-(4-ethoxyphenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}pyrimidine-4-carboxamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties.